Cas no 1247630-97-2 (3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine)

• Product Name: 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine
• CAS No: 1247630-97-2
• MF: C₁₀H₁₃BrN₂O₂S
• MW: 305.191420316696
• MDL: MFCD16079585
• CID: 4782412
• PubChem ID: 55211588
• Update Time: 2025-06-09

3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(piperidin-1-ylsulfonyl)pyridine
• 1247630-97-2
• WLZ2979
• 3-bromo-5-piperidin-1-ylsulfonylpyridine
• A1-28253
• AKOS006227131
• 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine

• MDL： MFCD16079585
• Inchi： 1S/C10H13BrN2O2S/c11-9-6-10(8-12-7-9)16(14,15)13-4-2-1-3-5-13/h6-8H,1-5H2
• InChI Key： PBVXFLLRVQWMTM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 303.98811g/mol
• Monoisotopic Mass: 303.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6

Additional information on 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine

Professional Introduction to 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine (CAS No. 1247630-97-2)

3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine, with the chemical formula C₁₀H₁₂N₂O₂S and CAS number 1247630-97-2, is a significant compound in the field of pharmaceutical research and development. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a brominated pyridine core linked to a piperidine-sulfonamide moiety, which makes it a versatile scaffold for designing novel bioactive molecules.

The synthesis of 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine involves a multi-step process that typically begins with the bromination of a pyridine precursor, followed by sulfonylation with piperidine derivatives. The precise control of reaction conditions is crucial to achieving high yields and purity, as side reactions can easily compromise the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of the synthesis.

In recent years, this compound has been extensively studied for its pharmacological properties. The presence of both bromine and sulfonamide functional groups provides multiple sites for interaction with biological targets, making it an attractive candidate for drug discovery. Preliminary in vitro studies have suggested that 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine exhibits promising activity against various diseases, including cancer and inflammatory disorders. The sulfonamide moiety is particularly noteworthy, as it is a well-known pharmacophore in many therapeutic agents.

The piperidine ring in the structure contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the bromine atom can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule. These features make 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine a valuable building block for the synthesis of more complex drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Molecular docking studies have revealed that 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine can interact with several protein targets, including kinases and transcription factors. These interactions are thought to modulate cellular signaling pathways involved in disease progression, offering a potential therapeutic window for intervention.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of novel drugs. Companies specializing in contract research organizations (CROs) and custom synthesis have reported increasing demand for high-purity batches of 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine. This demand is driven by the need for innovative chemical entities that can be further developed into next-generation therapeutics.

In conclusion, CAS No. 1247630-97-2, corresponding to 3-Bromo-5-(piperidin-1-ylsulfonyl)pyridine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new treatments.